Cas no 81577-10-8 (2,2,2-Trifluoro-1-(3-fluorophenyl)ethanol)

• Product Name: 2,2,2-Trifluoro-1-(3-fluorophenyl)ethanol
• CAS No: 81577-10-8
• MF: C₈H₆F₄O
• MW: 194.126256465912
• MDL: MFCD16067876
• CID: 2625091
• PubChem ID: 23233552
• Update Time: 2025-10-17

2,2,2-Trifluoro-1-(3-fluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-TRIFLUORO-1-(3-FLUOROPHENYL)ETHANOL
• 1-(3-Fluorophenyl)-2,2,2-trifluoroethanol
• 1-fluoro-3-(2,2,2-trifluoro-1-hydroxyethyl)benzene
• 3-Fluoro-alpha-(trifluoromethyl)benzyl Alcohol
• SY249797
• 2,2,2-Trifluoro-1-(3-fluorophenyl)ethan-1-ol
• 3-Fluoro-α-(trifluoromethyl)benzenemethanol (ACI)
• SCHEMBL2420728
• AS-41521
• DTXSID80631336
• AKOS010909501
• MFCD16067876
• CS-0156910
• 81577-10-8
• 2,2,2-Trifluoro-1-(3-fluorophenyl)ethanol

• MDL： MFCD16067876
• Inchi： 1S/C8H6F4O/c9-6-3-1-2-5(4-6)7(13)8(10,11)12/h1-4,7,13H
• InChI Key： VFXAHGNGZGBILK-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C(F)(F)F)O)C=CC=1

Computed Properties

• Exact Mass: 194.03547746 g/mol
• Monoisotopic Mass: 194.03547746 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2
• Molecular Weight: 194.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2,2,2-Trifluoro-1-(3-fluorophenyl)ethanol

2,2,2-Trifluoro-1-(3-fluorophenyl)ethanol: A Comprehensive Overview

2,2,2-Trifluoro-1-(3-fluorophenyl)ethanol, also known by its CAS number CAS No 81577-10-8, is a fluorinated alcohol that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluoroethyl group with a fluorophenyl moiety. The presence of multiple fluorine atoms in its structure imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

The synthesis of 2,2,2-Trifluoro-1-(3-fluorophenyl)ethanol typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methodologies have enabled more efficient syntheses, reducing production costs and improving yield rates. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the trifluoroethyl group.

One of the most notable applications of this compound is in the pharmaceutical industry. The trifluoroethyl group is known to enhance drug-like properties such as lipophilicity and metabolic stability. Studies have shown that 2,2,2-Trifluoro-1-(3-fluorophenyl)ethanol can serve as a building block for designing bioactive molecules with potential therapeutic applications. For example, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant activities.

In addition to its role in drug discovery, this compound has also found applications in materials science. Its ability to form stable covalent bonds makes it a promising candidate for synthesizing advanced polymers and coatings. Recent research has highlighted its potential as a monomer in the production of fluoropolymers with enhanced thermal and chemical resistance.

The environmental impact of CAS No 81577-10-8 has also been a topic of interest. Fluorinated compounds are known to persist in the environment due to their strong carbon-fluorine bonds. However, studies have shown that under certain conditions, such as UV light exposure or microbial degradation, this compound can undergo transformation into less harmful byproducts.

From a safety standpoint, handling 2,2,2-Trifluoro-1-(3-fluorophenyl)ethanol requires adherence to standard laboratory protocols due to its potential toxicity and flammability. Proper ventilation and personal protective equipment are recommended during synthesis and handling procedures.

In conclusion, CAS No 81577-10-8, or 2,2,2-Trifluoro-1-(3-fluorophenyl)ethanol, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses and improvements in synthesis techniques, this compound is poised to play an even greater role in advancing modern science and technology.